Cas no 2228578-91-2 (1-(3-bromo-2,4-difluorophenyl)cyclopropylmethanol)

• Product Name: 1-(3-bromo-2,4-difluorophenyl)cyclopropylmethanol
• CAS No: 2228578-91-2
• MF: C₁₀H₉BrF₂O
• MW: 263.078669309616
• CID: 5785081
• PubChem ID: 165645823
• Update Time: 2025-06-07

1-(3-bromo-2,4-difluorophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1934334
• 2228578-91-2
• [1-(3-bromo-2,4-difluorophenyl)cyclopropyl]methanol
• 1-(3-bromo-2,4-difluorophenyl)cyclopropylmethanol

• Inchi： 1S/C10H9BrF2O/c11-8-7(12)2-1-6(9(8)13)10(5-14)3-4-10/h1-2,14H,3-5H2
• InChI Key： WDKOMEDCWBQJQB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C1(CO)CC1)F

Computed Properties

• Exact Mass: 261.98048g/mol
• Monoisotopic Mass: 261.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-bromo-2,4-difluorophenyl)cyclopropylmethanol

1-(3-Bromo-2,4-difluorophenyl)cyclopropylmethanol: An Overview of CAS No. 2228578-91-2

1-(3-Bromo-2,4-difluorophenyl)cyclopropylmethanol (CAS No. 2228578-91-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylmethanol moiety and a 3-bromo-2,4-difluorophenyl substituent. These structural elements contribute to its potential utility in various biological and medicinal applications.

The synthesis of 1-(3-bromo-2,4-difluorophenyl)cyclopropylmethanol typically involves multi-step processes, including the formation of the cyclopropyl ring and the introduction of the bromo and difluoro substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

In terms of its physical properties, 1-(3-bromo-2,4-difluorophenyl)cyclopropylmethanol is a white crystalline solid with a melting point ranging from 65°C to 70°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of 1-(3-bromo-2,4-difluorophenyl)cyclopropylmethanol has been the subject of several studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead compound for drug discovery. For instance, it has been reported to inhibit the activity of certain kinases involved in signal transduction pathways, which are often dysregulated in various diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 1-(3-bromo-2,4-difluorophenyl)cyclopropylmethanol has also been evaluated for its potential as an antiviral agent. Studies have demonstrated that it can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). This antiviral activity is attributed to its ability to interfere with viral entry or replication processes within host cells.

The pharmacokinetic profile of 1-(3-bromo-2,4-difluorophenyl)cyclopropylmethanol has been investigated to assess its suitability for therapeutic applications. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, which suggests that it could be administered as a once-daily dose in clinical settings.

Toxicity studies have also been conducted to evaluate the safety profile of 1-(3-bromo-2,4-difluorophenyl)cyclopropylmethanol. These studies have indicated that it has low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1-(3-bromo-2,4-difluorophenyl)cyclopropylmethanol (CAS No. 2228578-91-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research aims to optimize its structure for improved efficacy and safety, paving the way for its potential use in treating various diseases.